Cas no 1546338-11-7 (6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione)

6-(3,5-Dimethylphenyl)pyrimidine-2,4(1H,3H)-dione is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3,5-dimethylphenyl group at the 6-position of the pyrimidine-2,4-dione core, which may influence its biological activity and binding properties. This compound is of interest due to its potential as a building block for the synthesis of more complex molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular framework allows for precise modifications, making it a valuable intermediate in medicinal chemistry. The compound's stability and synthetic accessibility further enhance its utility in research and development settings.
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione structure
1546338-11-7 structure
Product Name:6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
CAS No:1546338-11-7
MF:C12H12N2O2
MW:216.235882759094
CID:5579095
Update Time:2025-11-07

6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-(3,5-dimethylphenyl)-
    • 6-(3,5-dimethylphenyl)pyrimidine-2,4(1h,3h)-dione
    • 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C12H12N2O2/c1-7-3-8(2)5-9(4-7)10-6-11(15)14-12(16)13-10/h3-6H,1-2H3,(H2,13,14,15,16)
    • InChI Key: ZUKKUTYPJXHFRP-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C2=CC(C)=CC(C)=C2)=CC(=O)N1

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • pka: 8.57±0.10(Predicted)

6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D271041-100mg
6-(3,5-dimethylphenyl)pyrimidine-2,4(1h,3h)-dione
1546338-11-7
100mg
$ 95.00 2022-06-05
TRC
D271041-500mg
6-(3,5-dimethylphenyl)pyrimidine-2,4(1h,3h)-dione
1546338-11-7
500mg
$ 320.00 2022-06-05
TRC
D271041-1g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1h,3h)-dione
1546338-11-7
1g
$ 475.00 2022-06-05
Life Chemicals
F1967-3605-0.25g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
1546338-11-7 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F1967-3605-0.5g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
1546338-11-7 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F1967-3605-1g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
1546338-11-7 95%+
1g
$335.0 2023-09-06
Life Chemicals
F1967-3605-2.5g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
1546338-11-7 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F1967-3605-5g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
1546338-11-7 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F1967-3605-10g
6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione
1546338-11-7 95%+
10g
$1407.0 2023-09-06

6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione Related Literature

Additional information on 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 1546338-11-7)

6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione, also known by its CAS number 1546338-11-7, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione is a white crystalline solid with a molecular formula of C14H14N2O2. It has a molecular weight of 242.27 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is sparingly soluble in water. Its melting point is reported to be around 200-205°C. The presence of the pyrimidine ring and the substituted phenyl group contributes to its stability and reactivity in various chemical reactions.

Synthesis Methods: The synthesis of 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione can be achieved through several routes. One common method involves the reaction of 3,5-dimethylbenzaldehyde with urea and malononitrile under acidic conditions. This reaction typically proceeds via a condensation step followed by cyclization to form the pyrimidine ring. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. Recent studies have also explored green chemistry methods to synthesize this compound with minimal environmental impact.

Biological Activities: 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.

Cancer Research: In the field of oncology, 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione has shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a potential lead for developing novel anti-cancer drugs.

Neuroprotective Effects: Recent research has also explored the neuroprotective effects of 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione. Studies have demonstrated that it can protect neurons from oxidative damage and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for further investigation in this area.

Clinical Trials and Future Prospects: While much of the research on 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione remains preclinical, there are ongoing efforts to translate these findings into clinical applications. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating inflammatory diseases and cancer. Preliminary results are promising, but more extensive studies are needed to fully understand its therapeutic potential.

Safety Considerations: As with any new chemical entity (NCE), safety considerations are paramount in the development process. Preclinical toxicology studies have shown that 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione has a favorable safety profile at therapeutic doses. However, further investigations are necessary to ensure its long-term safety and identify any potential side effects.

Conclusion: In summary, 6-(3,5-dimethylphenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 1546338-11-7) is a promising compound with a wide range of biological activities. Its anti-inflammatory properties, anti-cancer potential, and neuroprotective effects make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds significant promise for improving patient outcomes in various diseases.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited